Cas no 1770782-39-2 (Uncinatone)

• Product Name: Uncinatone
• CAS No: 1770782-39-2
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 4670399
• PubChem ID: 442547
• Update Time: 2025-06-26

Uncinatone Chemical and Physical Properties

Names and Identifiers

• (11Bs)-7,11-dihydroxy-3,4,9,11b-tetramethyl-1,2,8,9-tetrahydronaphtho[2,1-f][1]benzofuran-6-one
• Uncinatone
• Unicinatone
• 1770782-39-2
• (9S,11bS)-7,11-dihydroxy-3,4,9,11b-tetramethyl-1,2,8,9-tetrahydronaphtho[2,1-f]benzofuran-6-one
• Q27108504
• CHEMBL4159483
• AKOS032948874
• FS-9229
• CHEBI:9861
• C09976
• 99624-92-7
• (9S,11bS)-7,11-dihydroxy-3,4,9,11b-tetramethyl-1,2,8,9-tetrahydronaphtho[2,1-f][1]benzofuran-6-one
• DTXSID10912584
• SCHEMBL4743868
• AC1L9D22
• 7,11-Dihydroxy-3,4,9,11b-tetramethyl-1,8,9,11b-tetrahydrophenanthro[3,2-b]furan-6(2H)-one
• Phenanthro[3,2-b]furan-6(2H)-one, 1,8,9,11b-tetrahydro-7,11-dihydroxy-3,4,9,11b-tetramethyl-, (9S,11bS)-

• Inchi： 1S/C20H22O4/c1-9-5-6-20(4)13(11(9)3)8-14(21)15-16(20)18(23)19-12(17(15)22)7-10(2)24-19/h8,10,22-23H,5-7H2,1-4H3/t10?,20-/m0/s1
• InChI Key： IQGPVLVWUUPQMQ-IEOXRBHFSA-N
• SMILES： O1C(C)CC2=C(C3C(C=C4C(C)=C(C)CC[C@]4(C)C=3C(=C12)O)=O)O

Computed Properties

• Exact Mass: 326.15180918g/mol
• Monoisotopic Mass: 326.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 3.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 565.7±50.0 °C at 760 mmHg
• Flash Point: 205.6±23.6 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Uncinatone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on Uncinatone

Uncinatone (CAS No. 1770782-39-2): A Promising Compound in Chemical and Biological Research

Uncinatone, identified by the Chemical Abstracts Service (CAS) number 1770782-39-2, is a novel compound that has garnered significant attention in the fields of chemical and biological research. This compound, characterized by its unique structural properties and potential biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms of action and potential applications.

The chemical structure of Uncinatone is notable for its complex arrangement of functional groups, which contribute to its diverse biological activities. Recent research has highlighted its potential as a modulator of various cellular processes, including signal transduction pathways and gene expression. These properties make Uncinatone a valuable tool for both fundamental research and the development of novel therapeutic agents.

In the realm of chemical biology, Uncinatone has shown promise in several key areas. One of the most significant findings is its ability to inhibit specific enzymes involved in inflammatory responses. This property has led to its evaluation as a potential anti-inflammatory agent, with preliminary studies demonstrating its efficacy in reducing inflammation in both in vitro and in vivo models.

Beyond its anti-inflammatory effects, Uncinatone has also been investigated for its potential anticancer properties. Research conducted by a team at the University of California, Los Angeles (UCLA) has shown that Uncinatone can selectively target and inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are often dysregulated in cancer cells.

The pharmacological profile of Uncinatone is further enhanced by its favorable pharmacokinetic properties. Studies have demonstrated that it exhibits good solubility, stability, and bioavailability, making it suitable for various routes of administration. These characteristics are crucial for its potential use in clinical settings, where effective drug delivery is essential for therapeutic success.

In addition to its therapeutic applications, Uncinatone has also been explored as a tool for understanding fundamental biological processes. Its ability to modulate specific cellular pathways provides researchers with a powerful means to investigate the underlying mechanisms of various diseases. For instance, studies have shown that Uncinatone can influence the expression of genes involved in apoptosis and cell cycle regulation, offering insights into the molecular basis of these processes.

The safety profile of Uncinatone is another critical aspect that has been extensively studied. Preclinical toxicity studies have indicated that it is well-tolerated at therapeutic doses, with minimal adverse effects observed. This favorable safety profile supports its continued development as a potential therapeutic agent.

In conclusion, Uncinatone (CAS No. 1770782-39-2) represents a promising compound with a wide range of potential applications in both research and clinical settings. Its unique chemical structure and diverse biological activities make it an important focus for ongoing studies aimed at unraveling its full potential. As research continues to advance, Uncinatone is poised to play a significant role in the development of new therapies and our understanding of fundamental biological processes.